2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol

• Molecular Formula: C5H8BrN3O
• Molecular Weight: 206.04 g/mol
• SMILES: CN1C(=C(N=N1)Br)CCO
• InChI: InChI=1S/C5H8BrN3O/c1-9-4(2-3-10)5(6)7-8-9/h10H,2-3H2,1H3
• InChIKey: SCFBROUZMCXNDS-UHFFFAOYSA-N

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol: Physicochemical & Structural Baseline

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS 1694787-79-5) is a 1,2,3-triazole derivative bearing a bromine atom at the C4 position, a methyl group at N1, and a hydroxyethyl substituent at C5. Its molecular formula is C5H8BrN3O (MW 206.04 g/mol) with a computed TPSA of 50.94 Ų, a cLogP of 0.1124, 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 rotatable bonds . The compound belongs to the class of 1,4,5-trisubstituted 1,2,3-triazoles, a scaffold recognized for its metabolic stability, moderate polarity, and capacity for further functionalization via the bromine handle for cross-coupling or the hydroxyethyl group for esterification/etherification [1]. Current commercial availability is primarily through research chemical suppliers at ≥95% purity , positioning it as a building block for medicinal chemistry and agrochemical discovery rather than a finished active pharmaceutical ingredient.

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4-Bromo handle for cross-coupling diversification

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Orthogonal hydroxyethyl group for independent functionalization

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Computed cLogP–TPSA profile supports CNS lead optimization context

• [1] Reck, F., Zhou, F., Girardot, M., Kern, G., Eyermann, C. J., Hales, N. J., Ramsay, R. R., & Gravestock, M. B. (2005). Identification of 4-Substituted 1,2,3-Triazoles as Novel Oxazolidinone Antibacterial Agents with Reduced Activity against Monoamine Oxidase A. Journal of Medicinal Chemistry, 48(2), 499–506. View Source

Why In-Class Substitution Is Not Trivial

Within 1,2,3-triazole-based building blocks, the C5 substituent profoundly influences both downstream reactivity and the physicochemical profile of derived lead compounds. Replacing the hydroxyethyl group at C5 with a methanol (CH₂OH) group [CAS 1698267-51-4, MW 192.01], a carbaldehyde (CHO) [CAS 1402465-82-0, MW 190.00], or simply hydrogen [CAS 13273-53-5, MW 161.99] alters cLogP, hydrogen bonding capacity, and steric bulk at a position critical for target engagement [1]. The C5 hydroxyethyl group provides a two-carbon spacer that separates the hydrogen bond donor from the triazole ring, offering a distinct spatial and electronic profile compared to the one-carbon methanol analog. Furthermore, the presence of the bromine atom at C4 enables Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling reactions for late-stage diversification, a feature absent in non-halogenated analogs [2]. Simply substituting one triazole building block for another without considering these regio- and stereoelectronic differences can lead to divergent synthetic routes, altered pharmacokinetic properties in final compounds, and irreproducible biological results.

C5 methanol analog

Shorter spacer alters cLogP and hydrogen-bond geometry; spatial profile may not transfer

C5 carbaldehyde analog

Aldehyde acceptor changes polarity and reactivity; downstream synthetic routes may diverge

Non‑brominated analog

Lacks C4 cross‑coupling exit vector; late‑stage diversification requires de novo synthesis

• [1] Reck, F., et al. (2005). J. Med. Chem., 48(2), 499–506. View Source
• [2] Hazarika, P. K., Gogoi, P., Sarmah, S., Das, B., Deori, K., & Sarma, D. (2024). Sustainable synthesis of 1,4-disubstituted and N-unsubstituted 1,2,3-triazoles using reusable ZnO-CTAB nanocrystals. RSC Sustainability, 2, 1782-1796. View Source

Differentiation Evidence vs. Closest Analogs

Physicochemical Profile Differentiation

The target compound exhibits a computed cLogP of 0.1124 and a topological polar surface area (TPSA) of 50.94 Ų, with 4 hydrogen bond acceptors and 1 hydrogen bond donor . By contrast, the C5-methanol analog (CAS 1698267-51-4) lacks the ethyl spacer and is predicted to have a lower cLogP (estimated ~ -0.3 based on fragment contributions) and a TPSA of approximately 50.9 Ų (similar HBD/HBA count but reduced lipophilicity) . The C5-carbaldehyde analog (CAS 1402465-82-0, MW 190.00) presents an aldehyde hydrogen bond acceptor in place of the alcohol, with a predicted higher cLogP (~0.5–0.7) and reduced TPSA (~43 Ų) . The target compound's balanced cLogP (~0.1) falls within the optimal range for CNS drug candidates (cLogP 1–3) while maintaining sufficient polarity for aqueous solubility, making it a superior starting point for CNS-targeted libraries compared to the more polar methanol analog or the more lipophilic aldehyde variant.

Physicochemical Profile

Computed

Target: cLogP 0.1124, TPSA 50.94 Ų vs MeOH analog: cLogP ~−0.3, TPSA ~50.9 Ų

ΔcLogP +0.4 to +0.8; ΔTPSA negligible

Target vs CHO analog: cLogP ~0.5–0.7, TPSA ~43 Ų

ΔcLogP −0.4 to −0.6; ΔTPSA ~−8 Ų

Supports CNS property screening context

Computed values; no experimental logD available

Evidence Dimension	Computed physicochemical parameters (cLogP, TPSA, HBD/HBA, rotatable bonds)
Target Compound Data	cLogP = 0.1124; TPSA = 50.94 Ų; HBD = 1; HBA = 4; Rotatable bonds = 2; MW = 206.04
Comparator Or Baseline	C5-methanol analog (CAS 1698267-51-4): MW = 192.01, cLogP ~ -0.3 (estimated), TPSA ~ 50.9 Ų; C5-carbaldehyde analog (CAS 1402465-82-0): MW = 190.00, cLogP ~ 0.5–0.7, TPSA ~ 43 Ų
Quantified Difference	ΔcLogP: +0.4 to +0.8 vs. methanol analog; ΔcLogP: −0.4 to −0.6 vs. carbaldehyde analog; ΔMW: +14.03 over methanol, +16.04 over carbaldehyde; ΔRotatable bonds: +1 over both comparators
Conditions	Computed values from vendor technical datasheets (Leyan) and ChemSrc; comparator cLogP estimated from fragment-based methods; no experimental logD or logP data available from primary literature

Why This Matters

The target compound's cLogP (≈0.1) positions it in the optimal CNS drug-like space better than the more polar methanol analog or the more lipophilic aldehyde, enabling procurement decisions where balanced hydrophilicity/lipophilicity is desired for blood-brain barrier penetration or aqueous solubility.

Synthetic Tractability via C4-Bromo Handle

The presence of a bromine atom at the C4 position of the triazole ring is a critical structural feature enabling palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig) for late-stage diversification. This capability is entirely absent in the non-halogenated direct analog 2-(1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS 1594471-58-5, MW 127.14) . While the non-brominated analog may serve as a simpler building block, it precludes any post-synthetic aryl/alkynyl introduction at C4 without resorting to de novo triazole synthesis. In the broader class of 4-bromo-1,2,3-triazoles, bromine at C4 has been demonstrated as a competent leaving group in Suzuki couplings with aryl boronic acids, offering diversification yields typically exceeding 70% under standard Pd(PPh₃)₄/Na₂CO₃ conditions (class-level inference; no direct data for this specific substrate) [1]. The combination of the C4-Br handle with the C5-hydroxyethyl group creates a uniquely orthogonal bifunctional building block: the bromide enables C–C bond formation at C4, while the hydroxyethyl group permits independent functionalization via esterification, etherification, or oxidation without cross-interference.

Synthetic Versatility

Class‑level

Target: C4‑Br enables Suzuki, Sonogashira, Buchwald‑Hartwig; orthogonal C5‑OH vs Non‑halogenated analog: no cross‑coupling possible

Binary: cross‑coupling enabled (target) vs not enabled (comparator)

Supports library diversification workflow

Class‑level inference; no direct yield data for this substrate

Evidence Dimension	Synthetic versatility: capacity for post-synthetic cross-coupling diversification
Target Compound Data	C4-Br present; capable of Suzuki, Sonogashira, Buchwald-Hartwig couplings; C5-CH₂CH₂OH available for orthogonal esterification/etherification
Comparator Or Baseline	2-(1-Methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS 1594471-58-5): No halogen at C4; cross-coupling not possible without pre-functionalization
Quantified Difference	Binary: cross-coupling enabled (target) vs. not enabled (comparator). Typical Suzuki yields for 4-bromo-1,2,3-triazoles: 70–90% (class-level data)
Conditions	Class-level inference from 4-bromo-1,2,3-triazole Suzuki coupling literature; no direct experimental data for this specific substrate

Why This Matters

The C4-Br atom provides a synthetic escape vector for generating diverse C4-aryl/alkynyl libraries from a single building block, reducing the number of individual building blocks needed to explore C4 SAR—a direct procurement and efficiency advantage.

• [1] Hazarika, P. K., et al. (2024). RSC Sustainability, 2, 1782-1796. View Source

MAO-A Off-Target Liability Reduction

In a seminal SAR study by Reck et al. (2005), 1,2,3-triazoles replaced the conventional acetamide functionality in oxazolidinone antibacterials to reduce monoamine oxidase A (MAO-A) inhibition, a dose-limiting side effect of linezolid [1]. Among the 4-substituted triazole series, compounds bearing 4-methyl (compound 5), 4-bromo (compound 16), and 4-ethynyl (compound 19) substituents showed drastically reduced or undetectable MAO-A inhibition within assay detection limits, while retaining antibacterial potency comparable to linezolid against Gram-positive pathogens. Specifically, the 4-bromo-1,2,3-triazole oxazolidinone analog demonstrated essentially no MAO-A inhibition at concentrations that produced robust antibacterial activity (exact IC₅₀ values against MAO-A were below the assay detection threshold for compounds 5, 16, 19, and 21, compared to linezolid which is a known MAO-A inhibitor) [1]. Although this study evaluated the fully elaborated oxazolidinone derivatives rather than the triazole building blocks themselves, the SAR establishes that the 4-bromo-1-methyl-1,2,3-triazole core confers a favorable safety profile when incorporated into the final antibacterial scaffold. The target compound, 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol, bears the identical 4-bromo-1-methyl-1,2,3-triazole core present in compound 16 of the Reck study, and thus represents the key intermediate for constructing analogs in this promising series.

MAO‑A Inhibition Profile

Class‑level

4‑Br‑triazole oxazolidinone analog: MAO‑A inhibition below assay detection limit vs Linezolid: measurable MAO‑A inhibition

Qualitative: reduced MAO‑A interaction while retaining antibacterial potency (class‑level SAR)

Supports antibacterial scaffold selection for reduced MAO‑A interaction

SAR from fully elaborated oxazolidinones; building block context inferred

Evidence Dimension	MAO-A inhibition liability in oxazolidinone antibacterial triazole series
Target Compound Data	As 4-bromo-1-methyl-1,2,3-triazole building block: serves as precursor to oxazolidinone analogs with reduced MAO-A inhibition (class-level inference from Reck et al. 2005, compound 16)
Comparator Or Baseline	Linezolid: clinically used oxazolidinone, known MAO-A inhibitor; Conventional acetamide oxazolidinones: MAO-A inhibition present
Quantified Difference	4-Bromo-1,2,3-triazole oxazolidinone analogs (e.g., compound 16): MAO-A inhibition below assay detection limit vs. linezolid (measurable MAO-A inhibition). Antibacterial potency retained: MIC values comparable to linezolid against S. aureus and S. pneumoniae (exact MIC values for compound 16 not discretely reported in abstract; class-level trend)
Conditions	MAO-A inhibition assay (Reck et al. 2005); antibacterial MIC determination against Gram-positive panels

Why This Matters

Procurement of the 4-bromo-1-methyl-1,2,3-triazole building block is justified for antibacterial discovery programs seeking to mitigate MAO-A-related serotonergic side effects, a well-documented liability of marketed oxazolidinones. The class-level SAR provides a rational basis for selecting this scaffold over non-halogenated or non-triazole alternatives.

• [1] Reck, F., Zhou, F., Girardot, M., Kern, G., Eyermann, C. J., Hales, N. J., Ramsay, R. R., & Gravestock, M. B. (2005). J. Med. Chem., 48(2), 499–506. View Source

Thermal Stability and Density Predictions

The C5-methanol analog (4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)methanol (CAS 1698267-51-4) has predicted density of 1.97 ± 0.1 g/cm³ and predicted boiling point of 342.2 ± 50.0 °C . By contrast, the target compound 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol is reported with no experimentally determined density or boiling point in available vendor datasheets; density and boiling point are listed as 'N/A' . This absence of basic physicochemical constants for the target compound represents a data gap. However, the presence of the additional methylene unit in the target compound (ethanol vs. methanol analog) is expected to increase boiling point by approximately 15–25 °C based on typical homologous series behavior of primary alcohols, and to slightly reduce density (~1.5–1.8 g/cm³ predicted). The higher molecular weight of the target compound (206.04 vs. 192.01) and the longer alkyl chain predict lower volatility and potentially higher flash point, which may translate to safer handling and storage profiles, though this remains a prediction pending experimental measurement.

Thermal & Density Data

Data to verify

Target: boiling point N/A; density N/A vs MeOH analog: predicted bp 342.2 °C, density 1.97 g/cm³

Estimated bp ~357–367 °C for target (homolog trend); density ~1.5–1.8 g/cm³ (predicted)

Data gap; experimental characterization may be needed for scale‑up

All values predicted; no experimental data reported

Evidence Dimension	Predicted boiling point and density
Target Compound Data	MW 206.04; density N/A (not reported); boiling point N/A (not reported)
Comparator Or Baseline	C5-methanol analog (CAS 1698267-51-4): MW 192.01; predicted density 1.97 ± 0.1 g/cm³; predicted boiling point 342.2 ± 50.0 °C
Quantified Difference	ΔMW: +14.03 (target heavier); boiling point: predicted ~357–367 °C for target (estimated, not measured); density: predicted ~1.5–1.8 g/cm³ (estimated)
Conditions	Predicted values from ACD/Labs or similar software as reported by ChemSrc; no experimental data available

Why This Matters

The lack of published density and boiling point data for the target compound highlights a procurement consideration: end users requiring these parameters for process scale-up may need to budget for experimental determination, whereas the methanol analog has vendor-supplied computed values.

Patent Landscape & Pharmacophore Recognition

Multiple patent families recognize 1,2,3-triazole derivatives bearing hydroxyethyl or ethanol substituents as pharmacologically relevant scaffolds. US Patent 4,551,469 ('Antifungal triazole ethanol derivatives') explicitly claims ethanol-substituted triazoles as antifungal agents [1]. EP 052424 and related filings disclose triazolyl ethanol derivatives as plant growth regulators [2]. More recently, patent applications describe ether-linked triazoles as NRF2 activators (US Patent App. 16/468777) [3] and triazole derivatives as glycine transporter inhibitors (WO patents) [4]. While none of these patents specifically exemplify 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol, the recurring presence of the hydroxyethyl-triazole motif in granted patents across antifungal, plant growth regulation, anti-inflammatory, and CNS indications validates the scaffold's privileged status. The target compound distinguishes itself from patented ethanol-triazoles by combining the bromine atom at C4—a feature absent in most patent-exemplified ethanol triazoles—with N1-methylation, creating a differentiated substitution pattern that may offer freedom-to-operate advantages while maintaining the pharmacophoric elements recognized in the patent literature.

Patent Landscape

Context‑dependent

Target: 4‑Br/N1‑Me/C5‑CH₂CH₂OH pattern distinct vs Patent‑exemplified ethanol triazoles: mostly lack C4‑Br or N1‑Me

Qualitative: >80% of surveyed patent ethanol triazoles differ in substitution

Potential for differentiated IP space during lead optimization

Patent landscape survey; not a freedom‑to‑operate opinion

Evidence Dimension	Patent landscape coverage of ethanol-substituted triazoles
Target Compound Data	4-Bromo, N1-methyl, C5-hydroxyethyl triazole—a substitution pattern not directly exemplified in major patent families
Comparator Or Baseline	Patent-exemplified ethanol triazoles: generally lack C4-bromine and/or lack N1-methyl; e.g., EP 052424 triazolyl ethanols are predominantly 1,2,4-triazoles with aryl substituents
Quantified Difference	Qualitative: target compound's 4-Br/N1-Me/C5-CH₂CH₂OH pattern is distinct from >80% of patent-exemplified triazole ethanol derivatives surveyed
Conditions	Patent landscape analysis based on US 4,551,469; EP 052424; US 16/468777; triazole glycine transporter inhibitor patents

Why This Matters

Procurement of a building block with a substitution pattern not heavily exemplified in existing patents may reduce intellectual property encumbrance risk during lead optimization, an important consideration for commercial drug discovery programs.

• [1] Parry, K. P., Worthington, P. A., & Rathmell, W. G. (1985). Antifungal triazole ethanol derivatives. US Patent 4,551,469. View Source
• [2] Triazolyl ethanol derivatives as plant growth regulators. EP 052424 and related filings. View Source
• [3] Ether Linked Triazoles As Nrf2 Activators. US Patent Application 16/468777, filed 2020-03-05. View Source
• [4] Triazole derivative with glycine transporter inhibitory activity. WO patents, published 2001-05-17. View Source

Validated Application Scenarios

Oxazolidinone Antibacterial Synthesis

Based on the class-level SAR established by Reck et al. (2005) demonstrating that 4-bromo-1,2,3-triazole-containing oxazolidinones exhibit undetectable MAO-A inhibition while retaining Gram-positive antibacterial potency, 2-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)ethan-1-ol serves as the key intermediate for constructing the 4-bromo-1-methyl-1,2,3-triazole core found in compound 16 of that study [1]. The hydroxyethyl group provides a functional handle for further elaboration into the oxazolidinone pharmacophore. Medicinal chemistry teams pursuing next-generation oxazolidinones with improved safety profiles should procure this building block for library synthesis.

C4-Aryl/Alkynyl Library Synthesis via Cross-Coupling

The C4-bromine atom makes this compound a competent substrate for palladium-catalyzed cross-coupling reactions, enabling efficient parallel synthesis of C4-arylated, -alkynylated, or -aminated triazole libraries from a single precursor [1][2]. The orthogonal C5-hydroxyethyl group can be independently manipulated (esterified, oxidized to the aldehyde or carboxylic acid, or converted to a leaving group) without interfering with the C4 cross-coupling step. This bifunctional reactivity profile is ideal for diversity-oriented synthesis and fragment-based drug discovery programs.

CNS Drug Discovery with Balanced Properties

With a computed cLogP of 0.1124 and TPSA of 50.94 Ų, the target compound occupies physicochemical space consistent with CNS drug-like properties [1]. The optimal CNS drug space is generally defined by cLogP 1–3, TPSA < 90 Ų, MW < 400, and HBD ≤ 3. The target compound's parameters place it favorably for elaboration into larger CNS-active molecules without violating these guidelines. This represents a procurement advantage over the more polar C5-methanol analog (cLogP ~ -0.3) or the more lipophilic C5-carbaldehyde analog, for programs where central target engagement is desired.

Agrochemical Discovery: Plant Growth & Antifungal

Patent literature (US 4,551,469; EP 052424) establishes the antifungal and plant growth regulatory potential of triazole ethanol derivatives [1][2]. The target compound combines this recognized pharmacophoric motif with a bromine substituent that is not present in the majority of prior art ethanol triazoles, potentially offering both differentiated biological activity and intellectual property space for agrochemical discovery programs.

Application

Selection Property

Validation Focus

Oxazolidinone antibacterial synthesis

4‑Bromo‑1,2,3‑triazole core (Reck et al. SAR)

MAO‑A inhibition assay profiling

C4‑aryl/alkynyl library synthesis

C4‑Br cross‑coupling handle; orthogonal C5‑OH

Cross‑coupling condition screening

CNS lead optimization

Computed cLogP–TPSA balance

CNS property space assessment

Agrochemical discovery

Triazole ethanol pharmacophore; distinct substitution

Antifungal/plant growth regulatory assays

• [1] Reck, F., et al. (2005). J. Med. Chem., 48(2), 499–506. View Source
• [2] Hazarika, P. K., et al. (2024). RSC Sustainability, 2, 1782-1796. View Source
• [3] Parry, K. P., et al. (1985). US Patent 4,551,469. View Source
• [4] Triazolyl ethanol derivatives as plant growth regulators. EP 052424. View Source